Cas no 2138346-67-3 (Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-)

• Product Name: Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-
• CAS No: 2138346-67-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5261252
• Update Time: 2025-07-22

Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

• Inchi： 1S/C11H22N2O2/c1-11(2,15)9-5-6-13(7-9)10(14)8-12(3)4/h9,15H,5-8H2,1-4H3
• InChI Key： VXBCWDMJIKAONL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C(O)(C)C)C1)CN(C)C

Additional information on Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

Comprehensive Overview of Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- (CAS No. 2138346-67-3)

In the realm of organic chemistry, Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- (CAS No. 2138346-67-3) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, often referred to by its systematic name, belongs to the class of amino ketones, which are widely studied for their diverse chemical properties and utility in various synthetic pathways. Researchers and industry professionals frequently search for CAS No. 2138346-67-3 to explore its synthesis, reactivity, and potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- incorporates a pyrrolidine ring substituted with a hydroxy-isopropyl group, along with a dimethylamino moiety attached to the ethanone backbone. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Recent trends in chemical research highlight a growing interest in nitrogen-containing heterocycles, such as pyrrolidines, due to their prevalence in bioactive compounds and their role in drug discovery. This aligns with the increasing demand for sustainable synthetic methods and green chemistry practices, which are hot topics in the scientific community.

One of the key areas where Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- finds relevance is in the development of pharmaceutical intermediates. The compound's ability to act as a building block for more complex structures has garnered attention from medicinal chemists. For instance, its amino ketone functionality is often exploited in the synthesis of chiral ligands and catalysts, which are critical in asymmetric synthesis—a field that has seen exponential growth due to the need for enantiomerically pure drugs. Users searching for CAS No. 2138346-67-3 applications or pyrrolidine derivatives in drug design will find this compound particularly intriguing.

Another noteworthy aspect of Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- is its potential role in agrochemical research. The compound's structural motifs are reminiscent of those found in certain pesticides and herbicides, which rely on nitrogen-containing scaffolds for their biological activity. With the global push toward sustainable agriculture and reduced environmental impact, researchers are keen to explore novel compounds that can enhance crop protection while minimizing ecological harm. This has led to a surge in searches for bioactive pyrrolidine derivatives and eco-friendly agrochemicals, positioning CAS No. 2138346-67-3 as a compound of interest in this domain.

From a synthetic chemistry perspective, the preparation of Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- involves multi-step reactions that often highlight the importance of regioselectivity and stereocontrol. Modern techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the broader trend toward process intensification in chemical manufacturing. These advancements are frequently searched by chemists looking for efficient synthetic routes or scalable methodologies for complex intermediates.

In conclusion, Ethanone, 2-(dimethylamino)-1-[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- (CAS No. 2138346-67-3) represents a versatile and scientifically valuable compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of green chemistry and sustainable synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation and discovery in organic chemistry.